Cas no 179473-63-3 (5-Phenylnaphthalene-1-carboxylic acid)

• Product Name: 5-Phenylnaphthalene-1-carboxylic acid
• CAS No: 179473-63-3
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• CID: 2107891
• Update Time: 2023-08-03

5-Phenylnaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1-Naphthalenecarboxylic acid
• 5-phenylnaphthalene-1-carboxylic acid
• 5-Phenylnaphthalene-1-carboxylic acid

• Inchi： 1S/C17H12O2/c18-17(19)16-11-5-9-14-13(8-4-10-15(14)16)12-6-2-1-3-7-12/h1-11H,(H,18,19)
• InChI Key： ZZFBVPFKVSEWNH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C2C=1C=CC=C2C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3